Cas no 1310812-11-3 (4-ethyl-3-heptyl-1H-pyrazol-5-amine)

• Product Name: 4-ethyl-3-heptyl-1H-pyrazol-5-amine
• CAS No: 1310812-11-3
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 6239451
• PubChem ID: 43670680
• Update Time: 2025-06-10

4-ethyl-3-heptyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-3-heptyl-1H-pyrazol-5-amine
• 1310812-11-3
• EN300-1148361

• Inchi： 1S/C12H23N3/c1-3-5-6-7-8-9-11-10(4-2)12(13)15-14-11/h3-9H2,1-2H3,(H3,13,14,15)
• InChI Key： DQBMMSCQFFUBRP-UHFFFAOYSA-N
• SMILES： N1C(=C(C(N)=N1)CC)CCCCCCC

Computed Properties

• Exact Mass: 209.189197746g/mol
• Monoisotopic Mass: 209.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 4-ethyl-3-heptyl-1H-pyrazol-5-amine

Comprehensive Overview of 4-ethyl-3-heptyl-1H-pyrazol-5-amine (CAS No. 1310812-11-3): Properties, Applications, and Industry Insights

The compound 4-ethyl-3-heptyl-1H-pyrazol-5-amine (CAS No. 1310812-11-3) is a specialized pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a heterocyclic amine, it belongs to a class of compounds known for their versatility in drug discovery and material science. The presence of both ethyl and heptyl substituents on the pyrazole ring contributes to its lipophilicity, making it particularly interesting for applications requiring membrane permeability or hydrophobic interactions.

Recent studies have highlighted the potential of 4-ethyl-3-heptyl-1H-pyrazol-5-amine as a building block for small molecule therapeutics, especially in the development of kinase inhibitors and anti-inflammatory agents. The compound's CAS number 1310812-11-3 serves as a crucial identifier in patent literature and regulatory documentation, reflecting its growing importance in intellectual property landscapes. Researchers are particularly interested in how the amine functionality at the 5-position enables diverse chemical modifications, allowing for structure-activity relationship (SAR) optimization in medicinal chemistry programs.

From a synthetic chemistry perspective, 4-ethyl-3-heptyl-1H-pyrazol-5-amine represents an interesting case study in regioselective pyrazole synthesis. The heptyl chain at the 3-position presents both challenges and opportunities in terms of steric effects during further derivatization. Current literature suggests that this compound may serve as a precursor for more complex N-heterocyclic scaffolds, which are increasingly sought after in fragment-based drug discovery approaches. The balance between the ethyl and heptyl groups appears to offer an optimal compromise between solubility and biological activity in various screening assays.

In material science applications, the pyrazole core structure of CAS 1310812-11-3 has shown promise in the development of specialized coordination complexes with transition metals. The compound's ability to act as a chelating ligand has been explored in catalytic systems and luminescent materials. This dual functionality - both as a potential bioactive molecule and as a material building block - makes 4-ethyl-3-heptyl-1H-pyrazol-5-amine particularly valuable in interdisciplinary research efforts bridging chemistry and biology.

Quality control and analytical characterization of 4-ethyl-3-heptyl-1H-pyrazol-5-amine typically involve advanced techniques such as HPLC-MS and NMR spectroscopy. The CAS registry number 1310812-11-3 ensures precise identification across global chemical databases, facilitating collaboration between research groups. Recent improvements in synthetic routes have enhanced the commercial availability of this compound, with purity specifications now routinely exceeding 98% for research-grade material. This increased accessibility is driving broader investigation into its potential applications.

The environmental and ADME (Absorption, Distribution, Metabolism, Excretion) properties of 4-ethyl-3-heptyl-1H-pyrazol-5-amine represent an active area of investigation. Preliminary computational modeling suggests that the compound's logP value, influenced by its alkyl substituents, may favor certain pharmacokinetic profiles. These characteristics are particularly relevant to researchers exploring the compound's utility in drug delivery systems or as a pharmacophore in new chemical entities. The growing body of literature referencing CAS 1310812-11-3 indicates sustained interest across multiple scientific disciplines.

As the pharmaceutical industry continues to explore privileged structures for drug development, pyrazole derivatives like 4-ethyl-3-heptyl-1H-pyrazol-5-amine maintain their position as valuable scaffolds. The compound's combination of moderate steric bulk and hydrogen bonding capability makes it particularly interesting for molecular recognition applications. Future research directions may explore its potential in covalent inhibitor design or as a component in supramolecular chemistry constructs, further expanding the utility of this versatile chemical entity.